Cas no 1301739-45-6 (N-[2-(trifluoromethoxy)ethyl]-1-propanamine Hydrochloride (1:1))

• Product Name: N-[2-(trifluoromethoxy)ethyl]-1-propanamine Hydrochloride (1:1)
• CAS No: 1301739-45-6
• MF: C₆H₁₃ClF₃NO
• MW: 207.621731519699
• CID: 1229153
• PubChem ID: 121233848
• Update Time: 2025-04-20

N-[2-(trifluoromethoxy)ethyl]-1-propanamine Hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• N-[2-(trifluoromethoxy)ethyl]-1-propanamine Hydrochloride (1:1)
• Propyl-(2-trifluoromethoxy-ethyl)-ammonium;chloride
• MFCD13194105
• N-Propyl-[2-(trifluoromehoxy)ethyl]amine hydrochloride
• 1301739-45-6

• Inchi： 1S/C6H12F3NO.ClH/c1-2-3-10-4-5-11-6(7,8)9;/h10H,2-5H2,1H3;1H
• InChI Key： GCEZZDRSXXRIMF-UHFFFAOYSA-N
• SMILES： Cl.FC(OCCNCCC)(F)F

Computed Properties

• Exact Mass: 207.0637762g/mol
• Monoisotopic Mass: 207.0637762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 94.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų